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  4. 2-[[(8R,9S,13S,14S,17S)-3-Methoxy-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl]oxy]oxane
2-[[(8R,9S,13S,14S,17S)-3-Methoxy-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl]oxy]oxane 2-[[(8R,9S,13S,14S,17S)-3-Methoxy-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl]oxy]oxane
Brand Name: Vulcanchem
CAS No.: 4811-74-9
VCID: VC0139275
InChI: InChI=1S/C24H34O3/c1-24-13-12-19-18-9-7-17(25-2)15-16(18)6-8-20(19)21(24)10-11-22(24)27-23-5-3-4-14-26-23/h7,9,15,19-23H,3-6,8,10-14H2,1-2H3/t19-,20-,21+,22+,23?,24+/m1/s1
SMILES: CC12CCC3C(C1CCC2OC4CCCCO4)CCC5=C3C=CC(=C5)OC
Molecular Formula: C24H34O3
Molecular Weight: 370.5 g/mol

2-[[(8R,9S,13S,14S,17S)-3-Methoxy-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl]oxy]oxane

CAS No.: 4811-74-9

Reference Standards

VCID: VC0139275

Molecular Formula: C24H34O3

Molecular Weight: 370.5 g/mol

2-[[(8R,9S,13S,14S,17S)-3-Methoxy-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl]oxy]oxane - 4811-74-9

CAS No. 4811-74-9
Product Name 2-[[(8R,9S,13S,14S,17S)-3-Methoxy-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl]oxy]oxane
Molecular Formula C24H34O3
Molecular Weight 370.5 g/mol
IUPAC Name 2-[[(8R,9S,13S,14S,17S)-3-methoxy-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl]oxy]oxane
Standard InChI InChI=1S/C24H34O3/c1-24-13-12-19-18-9-7-17(25-2)15-16(18)6-8-20(19)21(24)10-11-22(24)27-23-5-3-4-14-26-23/h7,9,15,19-23H,3-6,8,10-14H2,1-2H3/t19-,20-,21+,22+,23?,24+/m1/s1
Standard InChIKey SJDZPRJOUBDGJM-NBOVQHNFSA-N
Isomeric SMILES C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@@H]2OC4CCCCO4)CCC5=C3C=CC(=C5)OC
SMILES CC12CCC3C(C1CCC2OC4CCCCO4)CCC5=C3C=CC(=C5)OC
Canonical SMILES CC12CCC3C(C1CCC2OC4CCCCO4)CCC5=C3C=CC(=C5)OC
Synonyms 3-Methoxy-17β-[(tetrahydropyran-2-yl)oxy]estra-1,3,5(10)-triene; 3-Methoxy-17β-(tetrahydropyranyloxy)estra-1,3,5(10)-triene;
PubChem Compound 14352047
Last Modified Nov 11 2021
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